Cas no 81866-67-3 ((3-phenoxypropyl)hydrazine hydrochloride)

• Product Name: (3-phenoxypropyl)hydrazine hydrochloride
• CAS No: 81866-67-3
• CID: 4659565
• Update Time: 2025-05-25

(3-phenoxypropyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-phenoxypropyl)hydrazine hydrochloride

Additional information on (3-phenoxypropyl)hydrazine hydrochloride

Recent Advances in the Study of (3-phenoxypropyl)hydrazine hydrochloride (CAS: 81866-67-3)

The compound (3-phenoxypropyl)hydrazine hydrochloride (CAS: 81866-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its chemical reactivity and biological activity.

One of the key areas of research involving (3-phenoxypropyl)hydrazine hydrochloride is its role in the synthesis of hydrazone derivatives. Hydrazones are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that (3-phenoxypropyl)hydrazine hydrochloride can be efficiently coupled with various carbonyl compounds to yield hydrazones with enhanced bioactivity. The study highlighted the compound's versatility and its potential as a scaffold for designing new drug candidates.

Another significant development is the investigation of (3-phenoxypropyl)hydrazine hydrochloride in the context of central nervous system (CNS) disorders. Research conducted at the University of Cambridge in 2024 revealed that derivatives of this compound exhibit promising activity as monoamine oxidase (MAO) inhibitors. MAO inhibitors are widely used in the treatment of depression and Parkinson's disease, and the study suggested that (3-phenoxypropyl)hydrazine hydrochloride could serve as a precursor for developing next-generation MAO inhibitors with improved selectivity and reduced side effects.

In addition to its pharmacological applications, (3-phenoxypropyl)hydrazine hydrochloride has also been studied for its chemical properties. A recent paper in *Organic Letters* (2024) detailed its use in click chemistry reactions, where it served as a key intermediate for the synthesis of triazole derivatives. The study emphasized the compound's stability and reactivity under mild conditions, making it a valuable tool for synthetic chemists.

Despite these advancements, challenges remain in the large-scale production and optimization of (3-phenoxypropyl)hydrazine hydrochloride. Current synthesis methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient and sustainable approaches. A 2024 report by the American Chemical Society highlighted the need for greener synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, (3-phenoxypropyl)hydrazine hydrochloride (CAS: 81866-67-3) represents a promising compound with diverse applications in drug discovery and chemical synthesis. Recent studies have underscored its potential as a building block for bioactive molecules and its utility in click chemistry. Future research is expected to focus on optimizing its synthesis and exploring new therapeutic avenues, further solidifying its role in the field of chemical biology and pharmaceuticals.